Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI)

• Molecular Formula: C9H17N3O2
• Molecular Weight: 199.25 g/mol
• IUPAC Name: tert-butyl N-[2-(cyanomethylamino)ethyl]carbamate
• InChI: InChI=1S/C9H17N3O2/c1-9(2,3)14-8(13)12-7-6-11-5-4-10/h11H,5-7H2,1-3H3,(H,12,13)
• InChI Key: YVSUODMKFGCZPU-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCCNCC#N

Description

Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI) is a useful research compound. Its molecular formula is C9H17N3O2 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Glycolonitrile (70%, 5.10 g, 62.5 mmol), tert-butyl-N-(2-aminoethyl)carbamate (10.0 g, 62.5 mmol), and ethanol (200 mL) were combined under Ar and heated at reflux for 4 h. Removal of the solvent in vacuo gave 111 as a yellow oil.